Cas no 2138396-60-6 (1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride)

• Product Name: 1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride
• CAS No: 2138396-60-6
• MF: C₉H₇FO₃S
• MW: 214.213485002518
• CID: 6276222
• PubChem ID: 165452911
• Update Time: 2025-05-19

1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727532
• 2138396-60-6
• 1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride

• Inchi： 1S/C9H7FO3S/c10-14(12,13)7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5H,1,4H2
• InChI Key： ALYFBPOQTLELFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(CCC=2C=1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 214.00999342g/mol
• Monoisotopic Mass: 214.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride

Introduction to 1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride (CAS No. 2138396-60-6)

1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2138396-60-6, belongs to a class of heterocyclic sulfonamides and is widely recognized for its potential applications in the synthesis of bioactive molecules. The unique structural features of this compound, including its sulfonyl fluoride functional group and the indene core, make it a valuable intermediate in the development of novel therapeutic agents.

The sulfonyl fluoride moiety is particularly noteworthy as it serves as a versatile handle for further chemical modifications. This group can undergo various transformations, such as nucleophilic substitution reactions, which are crucial for the synthesis of more complex molecules. In recent years, there has been a growing interest in sulfonyl fluorides due to their role in enhancing the bioavailability and metabolic stability of drug candidates. The indene scaffold, on the other hand, provides a rigid aromatic system that can be exploited to fine-tune the pharmacokinetic properties of derived compounds.

Recent advancements in medicinal chemistry have highlighted the importance of 1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in the development of compounds that interact with enzymes involved in cancer metabolism. The ability to modify both the sulfonyl fluoride and indene portions of this molecule allows researchers to explore a wide range of structural variations, enabling the optimization of potency and selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The presence of both oxygen and sulfur atoms in its structure makes it a candidate for applications where redox chemistry is relevant. Furthermore, the indene ring can be functionalized to create polymers with unique electronic properties, which are valuable in the development of organic semiconductors.

The synthesis of 1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride typically involves multi-step organic reactions that require precise control over reaction conditions. Key steps often include sulfonylation followed by ring closure reactions. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. The purity and yield of the final product are critical factors that influence its utility in downstream synthetic transformations.

From a regulatory perspective, CAS No. 2138396-60-6 ensures clear identification and traceability of this compound throughout its lifecycle. This is essential for compliance with Good Manufacturing Practices (GMP) and other regulatory requirements that govern the production and use of chemical intermediates. Researchers working with this compound must adhere to stringent safety protocols to ensure safe handling and disposal.

The growing body of literature on 1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride underscores its significance as a building block in modern chemistry. Collaborative efforts between academic institutions and pharmaceutical companies continue to uncover new synthetic routes and applications for this versatile intermediate. As our understanding of molecular interactions deepens, compounds like this are likely to play an increasingly important role in drug discovery and development.

In conclusion, 1-oxo-2,3-dihydro-1H-indene-5-sulfonyl fluoride (CAS No. 2138396-60-6) represents a fascinating example of how structural complexity can be leveraged to create molecules with diverse functionalities. Its unique combination of chemical features makes it a valuable asset in both academic research and industrial applications. As new methodologies emerge and our knowledge expands, this compound will undoubtedly continue to contribute to advancements across multiple scientific disciplines.